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Compound of Interest

4'-Hydroxy-3'-
Compound Name: _
(trifluoromethyl)acetophenone

Cat. No.: B139320

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4'-Hydroxy-3'-
(trifluoromethyl)acetophenone, a fluorinated aromatic ketone of interest in medicinal
chemistry and drug discovery. The document details its chemical structure, physicochemical
properties, and spectroscopic data. A plausible synthetic route via the Fries rearrangement is
presented with a detailed experimental protocol. Furthermore, based on structure-activity
relationships of analogous compounds, this guide explores potential biological activities,
including anti-inflammatory and cytotoxic effects, and proposes key signaling pathways, such
as NF-kB and MAPK, that may be modulated by this compound. This document is intended to
serve as a foundational resource for researchers investigating the therapeutic potential of 4'-
Hydroxy-3'-(trifluoromethyl)acetophenone.

Chemical Structure and Identification

4'-Hydroxy-3'-(trifluoromethyl)acetophenone is a substituted acetophenone featuring a
hydroxyl group at the 4'-position and a trifluoromethyl group at the 3'-position of the phenyl ring.

Systematic Name: 1-[4-hydroxy-3-(trifluoromethyl)phenyl]lethan-1-one[1] Synonyms: 5-Acetyl-2-
hydroxybenzotrifluoride CAS Number: 149105-11-3[1] Molecular Formula: CoH7F302[1]
Molecular Weight: 204.15 g/mol [2]
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(Acetylation with Acetic Anhydride/Pyridine)

Entermediate: 2-(Trifluoromethyl)phenyl acetate)
( Fries Rearrangement with AICl3 )
Gurification (Column ChromatographyD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(trifluoromethyl)acetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139320#4-hydroxy-3-trifluoromethyl-acetophenone-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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